Cas no 2138065-20-8 (3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138065-20-8
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6520749
• PubChem ID: 165716784
• Update Time: 2025-07-28

3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol
• 2138065-20-8
• EN300-1159127
• 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C13H27NO/c1-12(2,3)14(6)11-9-10(15)7-8-13(11,4)5/h10-11,15H,7-9H2,1-6H3
• InChI Key： DKYSTWFHOYRWRH-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)C(C)(C)C

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol

Professional Introduction to 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138065-20-8)

3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138065-20-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has been the subject of extensive research due to its potential applications in drug development and molecular recognition. The presence of both tert-butyl and methyl amino substituents, coupled with a cyclohexane backbone, imparts distinct physicochemical properties that make it a valuable candidate for further exploration.

The compound's molecular structure, specifically the configuration of the cyclohexane ring and the positioning of the amino groups, influences its reactivity and interaction with biological targets. This structural design has been meticulously optimized to enhance its suitability for various biochemical processes. In recent years, there has been a growing interest in developing novel molecules that can modulate biological pathways effectively. 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol stands out as a promising candidate due to its ability to engage with multiple biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. The use of high-throughput virtual screening has identified several potential therapeutic applications for 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol, particularly in the treatment of neurological disorders and inflammatory conditions. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive option for further clinical investigation.

In vitro studies have demonstrated that 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol exhibits notable activity against certain enzymes and receptors involved in disease pathogenesis. For instance, preliminary data suggests that it may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, its interaction with neurotransmitter receptors has been explored, indicating potential benefits in managing conditions like anxiety and depression.

The synthesis of 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the tert-butyl and methyl amino groups necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production process.

The compound's stability under various environmental conditions is another critical factor that has been thoroughly evaluated. Studies have shown that 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol maintains its structural integrity over prolonged periods when stored under controlled conditions. This stability is essential for its practical application in pharmaceutical formulations and ensures consistent performance across different environments.

Ethical considerations are paramount in the development of any new pharmaceutical compound. The synthesis and handling of 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol adhere to stringent safety protocols to protect researchers and the environment. Environmental impact assessments have been conducted to evaluate the ecological footprint of its production process, ensuring compliance with regulatory standards.

The future prospects for 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. The compound's unique structural features offer a foundation for designing derivatives with enhanced efficacy and reduced side effects.

In conclusion, 3-[Tert-butyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138065-20-8) represents a significant advancement in pharmaceutical chemistry. Its novel structure and promising biological activity position it as a valuable asset in the quest for new therapeutic interventions. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.